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Compound of Interest

Compound Name:
N,N'-bis(3-

acetylphenyl)nonanediamide

Cat. No.: B323586 Get Quote

IUPAC Nomenclature: N,N'-bis(3-acetylphenyl)nonanediamide

CAS Number: 316144-76-0[1]

Chemical Formula: C27H34N2O4

Molecular Weight: 466.57 g/mol

Introduction
N,N'-bis(3-acetylphenyl)nonanediamide is a chemical compound belonging to the class of

aromatic diamides. Its structure features a central nonanediamide core linking two 3-

acetylphenyl groups. While specific research on this particular molecule is not extensively

available in publicly accessible scientific literature, this guide provides a comprehensive

overview of its chemical nature, a hypothetical synthesis protocol based on established organic

chemistry principles, and general considerations for its characterization and potential biological

evaluation. This document is intended for researchers, scientists, and professionals in the field

of drug development and chemical synthesis.

Hypothetical Synthesis
The synthesis of N,N'-bis(3-acetylphenyl)nonanediamide can be conceptually approached

through the acylation of an amine with a diacyl chloride. A plausible synthetic route involves the
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reaction of 3-aminoacetophenone with nonanedioyl dichloride.

Reaction Scheme:

Reactants

Products

2 x 3-Aminoacetophenone

N,N'-bis(3-acetylphenyl)nonanediamide

+

Nonanedioyl dichloride

2 x HCl

+

Click to download full resolution via product page

Figure 1: Hypothetical reaction scheme for the synthesis of N,N'-bis(3-
acetylphenyl)nonanediamide.

Experimental Protocol
Materials:

3-Aminoacetophenone[2][3]

Nonanedioyl dichloride (Azelaoyl chloride)

Anhydrous dichloromethane (DCM)

Triethylamine (TEA) or other suitable base
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Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and equipment (round-bottom flask, dropping funnel,

magnetic stirrer, etc.)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere, dissolve 3-

aminoacetophenone (2.0 equivalents) and triethylamine (2.2 equivalents) in anhydrous

dichloromethane.

Addition of Acyl Chloride: Cool the solution to 0 °C using an ice bath. Slowly add a solution of

nonanedioyl dichloride (1.0 equivalent) in anhydrous dichloromethane to the flask via a

dropping funnel with continuous stirring.

Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the organic solvent under reduced pressure using

a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica
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gel.

Characterization
The structure and purity of the synthesized N,N'-bis(3-acetylphenyl)nonanediamide would be

confirmed using standard analytical techniques.

Analytical Technique Expected Observations

1H NMR

Peaks corresponding to aromatic protons of the

3-acetylphenyl groups, amide N-H protons, and

aliphatic protons of the nonanediamide

backbone.

13C NMR

Resonances for the carbonyl carbons of the

acetyl and amide groups, aromatic carbons, and

aliphatic carbons of the diamide chain.

FT-IR Spectroscopy

Characteristic absorption bands for N-H

stretching (around 3300 cm-1), C=O stretching

of the ketone (around 1680 cm-1), and C=O

stretching of the amide (around 1650 cm-1).

Mass Spectrometry
A molecular ion peak corresponding to the

calculated molecular weight of the compound.

Melting Point
A sharp melting point range, indicating the purity

of the compound.

Potential Biological and Pharmacological Relevance
While no specific biological activities for N,N'-bis(3-acetylphenyl)nonanediamide are

reported in the literature, the general class of aromatic amides and polyamides are of interest

in medicinal chemistry and materials science. Compounds with similar structural motifs have

been investigated for a variety of biological activities. For instance, derivatives of acetamide

have been explored for their potential antibacterial properties.

Further research would be required to determine if N,N'-bis(3-acetylphenyl)nonanediamide
exhibits any significant biological effects. This would typically involve a workflow of in vitro and
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in vivo screening.

Drug Discovery Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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